Cas no 1447943-80-7 ((S)-1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid)

• Product Name: (S)-1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid
• CAS No: 1447943-80-7
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• CID: 5043547
• Update Time: 2025-11-03

(S)-1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid
• (2S)-1-(2,2,2-trifluoroethyl)piperidine-2-carboxylic acid

• Inchi： 1S/C8H12F3NO2/c9-8(10,11)5-12-4-2-1-3-6(12)7(13)14/h6H,1-5H2,(H,13,14)/t6-/m0/s1
• InChI Key： KODWKBQNKPGAIL-LURJTMIESA-N
• SMILES： FC(CN1CCCC[C@H]1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: -0.4
• Topological Polar Surface Area: 40.5

Additional information on (S)-1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid

(S)-1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic Acid: A Comprehensive Overview

The compound (S)-1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid, identified by the CAS number 1447943-80-7, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential pharmacological activities. The structure of this molecule is characterized by a piperidine ring substituted with a trifluoroethyl group at the 1-position and a carboxylic acid group at the 2-position. The stereochemistry at the chiral center (denoted by the (S) configuration) plays a crucial role in determining its biological activity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including enantioselective catalysis and asymmetric induction, to achieve high yields and enantiomeric excess. These methods are critical for producing pure enantiomers, which are essential for pharmacological studies and potential therapeutic applications. The incorporation of the trifluoroethyl group introduces unique electronic and steric properties to the molecule, enhancing its stability and bioavailability.

From a pharmacological perspective, (S)-1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid has shown promising results in preclinical studies. It exhibits potent activity against various targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, recent studies have highlighted its ability to modulate G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as anxiety and depression. Additionally, its carboxylic acid group facilitates bioisosteric replacements, enabling further optimization of its pharmacokinetic properties.

The structural features of this compound also make it an attractive scaffold for drug design. The piperidine ring provides a rigid framework that can be further functionalized with other substituents to enhance potency and selectivity. For example, researchers have explored the addition of hydroxyl or methoxy groups at various positions on the ring to improve solubility and reduce off-target effects. These modifications have been guided by computational modeling techniques such as molecular docking and quantitative structure-activity relationship (QSAR) analysis.

In terms of applications, (S)-1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid has been utilized as an intermediate in the synthesis of more complex molecules with therapeutic potential. Its use as a building block in medicinal chemistry underscores its versatility and importance in drug development pipelines. Furthermore, its ability to form stable amide bonds with amino acids has opened avenues for peptide-based drug design.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its potential in treating other disease states. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. The integration of artificial intelligence (AI) tools in drug discovery is also anticipated to enhance our understanding of this compound's mechanism of action and improve its therapeutic profile.

In conclusion, (S)-1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid represents a valuable asset in contemporary organic chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and computational tools, positions it as a key player in the development of novel therapeutics. As research continues to unfold, this compound holds immense promise for addressing unmet medical needs across various therapeutic areas.